Benzothiazol-2-yl-phenyl-methanol
Cat. No. B5149874
M. Wt: 241.31 g/mol
InChI Key: CIGCMDAWHHOUBO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08802664B2
Procedure details
A solution of benzothiazole (1.35 g) in tetrahydrofurane (10 mL) in a dried round bottom baloon is cooled at −70° C. A solution of butyl lithium (4.1 mL) is added and the mixture stirred for 15 minutes. Benzaldehyde (1.03 mL) diluted with tetrahydrofurane (10 mL) is then added. The mixture is stirred at −70° C. for 1 h, allowed to warm to −20° C. and quenched with saturated aqueous ammonium chloride solution. The mixture is extracted with ethyl acetate. Organic extracts are pooled, dried over magnesium sulfate and concentrated under reduced pressure. Trituration of the residue with diisopropyl oxyde affords benzothiazol-2-ylphenylmethanol.
Identifiers
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REACTION_CXSMILES
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[S:1]1[C:5]2[CH:6]=[CH:7][CH:8]=[CH:9][C:4]=2[N:3]=[CH:2]1.C([Li])CCC.[CH:15](=[O:22])[C:16]1[CH:21]=[CH:20][CH:19]=[CH:18][CH:17]=1>O1CCCC1>[S:1]1[C:5]2[CH:6]=[CH:7][CH:8]=[CH:9][C:4]=2[N:3]=[C:2]1[CH:15]([C:16]1[CH:21]=[CH:20][CH:19]=[CH:18][CH:17]=1)[OH:22]
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Inputs
Step One
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Name
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|
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Quantity
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1.35 g
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Type
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reactant
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Smiles
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S1C=NC2=C1C=CC=C2
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Name
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Quantity
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10 mL
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Type
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solvent
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Smiles
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O1CCCC1
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Step Two
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Name
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Quantity
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4.1 mL
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Type
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reactant
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Smiles
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C(CCC)[Li]
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Step Three
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Name
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Quantity
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1.03 mL
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Type
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reactant
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Smiles
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C(C1=CC=CC=C1)=O
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Name
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Quantity
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10 mL
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Type
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solvent
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Smiles
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O1CCCC1
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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-20 °C
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Stirring
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Type
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CUSTOM
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Details
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the mixture stirred for 15 minutes
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
ADDITION
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Type
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ADDITION
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Details
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is then added
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STIRRING
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Type
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STIRRING
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Details
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The mixture is stirred at −70° C. for 1 h
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Duration
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1 h
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CUSTOM
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Type
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CUSTOM
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Details
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quenched with saturated aqueous ammonium chloride solution
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EXTRACTION
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Type
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EXTRACTION
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Details
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The mixture is extracted with ethyl acetate
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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dried over magnesium sulfate
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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concentrated under reduced pressure
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Outcomes
Product
Details
Reaction Time |
15 min |
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Name
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Type
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product
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Smiles
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S1C(=NC2=C1C=CC=C2)C(O)C2=CC=CC=C2
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
